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The table below summarizes the key chemical identifiers and the primary solubility information available for

CCT241161.

Property Description

CAS Number 1163719-91-2 [1] [2] [3]

Molecular Formula C₂₈H₂₇N₇O₃S [1] [2] [4]

Molecular Weight 541.62 g/mol [1] [2]

Purity Typically ≥98% - 99.77% [2] [3] [4]

Physical Form Solid (white to off-white) [2] [4]

Recommended Storage -20°C (powder); -80°C (in solvent) [1] [2]

Primary Solvent DMSO [2] [4]

Solubility in DMSO 100 mg/mL (184.63 mM) [2]

Experimental Protocols for In Vitro Use

Preparation of Stock and Working Solutions
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This protocol is adapted from general best practices for kinase inhibitors and supplier data [2].

Materials:

CCT241161 powder (store at -20°C prior to use) [1] [2]
Anhydrous DMSO (cell culture grade)

Sterile phosphate-buffered saline (PBS) or culture medium
Microcentrifuge tubes, pipettes, and a sonicator (e.g., water bath sonicator)

Procedure:

Calculation: Calculate the mass of CCT241161 powder required to achieve the desired stock
concentration. For example, to make a 10 mM stock solution, dissolve 5.42 mg of powder in 1 mL of

DMSO.
Preparation of Stock Solution:

Briefly centrifuge the original vial of CCT241161 to ensure the powder is at the bottom.
Add the calculated volume of DMSO to the powder.

Vortex the mixture for 30-60 seconds and then sonicate for 10-15 minutes to ensure complete
dissolution [2].

Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -80°C.
Preparation of Working Solution:

Thaw an aliquot of the stock solution at room temperature.
Dilute the stock solution in pre-warmed, sterile culture medium to the final working

concentration for your assay (e.g., in the nanomolar to low micromolar range).
It is critical to ensure that the final concentration of DMSO in the cell culture does not exceed

0.1-0.5% to avoid solvent toxicity.

In Vitro Cell-Based Assay Protocol

This protocol outlines a general method for assessing the anti-proliferative effects of CCT241161 on cancer

cell lines, based on its described biological activity [2].

Materials:

Adherent cancer cell lines (e.g., BRAF mutant A375 or WM266.4 melanoma cells, NRAS mutant D04
cells) [2]

Complete cell culture medium
CCT241161 working solutions (prepared as above)

Vehicle control (0.1-0.5% DMSO in medium)
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Cell culture plates (96-well)

Cell viability assay kit (e.g., MTT, CCK-8)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at an optimal density (e.g., 3,000-5,000 cells/well) in 100

μL of complete medium. Incubate for 24 hours to allow cell attachment.
Compound Treatment: Prepare serial dilutions of CCT241161 in culture medium. Aspirate the old

medium from the plated cells and add 100 μL of the compound-containing medium to the respective
wells. Include a vehicle control and a blank (medium only).

Incubation: Incubate the cells for the desired treatment period (e.g., 48-72 hours) at 37°C in a 5%
CO₂ incubator.

Viability Measurement:
Add 10 μL of the CCK-8 solution directly to each well.

Incubate the plate for 1-4 hours at 37°C.
Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine
the IC₅₀ values using non-linear regression analysis.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing and using CCT241161, as well as

its primary mechanism of action in cancer cells.
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Start: CCT241161 Powder

Prepare Stock Solution in DMSO
(100 mg/mL, 184.63 mM)

Aliquot and Store at -80°C

Thaw and Dilute in Culture Medium
(Final DMSO <0.5%)

Treat Cells
(e.g., 48-72 hours)

Analyze Effect
(Viability, Western Blot)

Data Acquisition
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Experimental Workflow for CCT241161
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CCT241161

Pan-RAF Inhibitor

BRAF/V600E CRAF SRC Family Kinases

MEK Phosphorylation ↓

Cell Proliferation ↓

Apoptosis ↑

ERK Phosphorylation ↓

Click to download full resolution via product page

CCT241161 Signaling Pathway

Critical Notes & Safety Information

Solubility Limitations: The search results explicitly provide solubility data only for DMSO [2] [4]. For
experiments requiring lower DMSO concentrations, preliminary testing of CCT241161's solubility in

aqueous buffers like PBS is essential. If precipitation occurs, maintain the stock in DMSO and keep
final DMSO concentrations minimal.

Stability: Stock solutions in DMSO should be stored at -80°C in tightly sealed vials to maintain
stability and prevent water absorption [1] [2].

Safety Precautions:
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CCT241161 is classified as Harmful if swallowed (H302) and Very toxic to aquatic life with
long-lasting effects (H410) [1].
Handle the powder in a well-ventilated area (e.g., fume hood), wear appropriate personal

protective equipment (PPE) including gloves and safety goggles, and avoid generating dust [1].
Collect and dispose of waste according to local regulations, using an approved waste disposal

plant [1].

Key Research Findings and References

The table below summarizes quantitative data on the kinase inhibition profile and in vivo efficacy of

CCT241161 from the literature.

Kinase Inhibition Profile (IC₅₀) In Vivo Efficacy (Xenograft Models)

LCK: 3 nM [2] Model: BRAF mutant A375 [2] [3]

CRAF: 6 nM [2] [3] Dosage: 10-20 mg/kg, orally, once daily [2]

SRC: 10 nM [2] Duration: 7 days [2]

V600E-BRAF: 15 nM [2] Result: Inhibits tumor growth without body weight reduction [2]

BRAF: 30 nM [2] Model: BRAF inhibitor-resistant & NRAS mutant models [2] [3]

Result: Induces tumor regression, inhibits ERK and Src signaling [3]

Potential Next Steps for Researchers

Given the limited public data on CCT241161's solubility in aqueous buffers, you may consider:

Direct Inquiry: Contacting suppliers like DC Chemicals [1], TargetMol [2], or Cayman [3] directly for
any unpublished solubility data.

Empirical Testing: Performing small-scale solubility tests by adding a small amount of CCT241161
powder to your desired buffer (e.g., PBS), vortexing and sonicating, then visually inspecting for

precipitation or filtering and quantifying concentration via HPLC.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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